Cas no 844693-03-4 (1H-Pyrazol-5-ol,1-butyl-3-methyl-)

1H-Pyrazol-5-ol,1-butyl-3-methyl- structure
844693-03-4 structure
Product Name:1H-Pyrazol-5-ol,1-butyl-3-methyl-
CAS No:844693-03-4
MF:C8H14N2O
MW:154.209561824799
CID:716285
PubChem ID:12385123
Update Time:2025-04-19

1H-Pyrazol-5-ol,1-butyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-ol,1-butyl-3-methyl-
    • SCHEMBL11782320
    • 1-Butyl-3-methyl-1H-pyrazol-5-ol
    • 844693-03-4
    • AKOS014313618
    • SCHEMBL23399886
    • Inchi: 1S/C8H14N2O/c1-3-4-5-10-8(11)6-7(2)9-10/h6,9H,3-5H2,1-2H3
    • InChI Key: KEOZRIRNDUJXLQ-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)NN1CCCC

Computed Properties

  • Exact Mass: 154.110613074g/mol
  • Monoisotopic Mass: 154.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 32.3Ų
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk